Cas no 1172898-16-6 (N-3-(4-chlorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl-2-methoxyacetamide)

• Product Name: N-3-(4-chlorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl-2-methoxyacetamide
• CAS No: 1172898-16-6
• MF: C₁₈H₁₆ClN₃O₃
• MW: 357.790943145752
• CID: 6171206
• PubChem ID: 30369632
• Update Time: 2025-07-27

N-3-(4-chlorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl-2-methoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-3-(4-chlorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl-2-methoxyacetamide
• N-[3-(4-chlorophenyl)-2-methyl-4-oxoquinazolin-6-yl]-2-methoxyacetamide
• 1172898-16-6
• VU0646580-1
• F5530-1036
• AKOS024512673
• N-[3-(4-chlorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl]-2-methoxyacetamide
• N-(3-(4-chlorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)-2-methoxyacetamide

• Inchi： 1S/C18H16ClN3O3/c1-11-20-16-8-5-13(21-17(23)10-25-2)9-15(16)18(24)22(11)14-6-3-12(19)4-7-14/h3-9H,10H2,1-2H3,(H,21,23)
• InChI Key： PNRYBQRUZGGADV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C)=NC2C=CC(=CC=2C1=O)NC(COC)=O

Computed Properties

• Exact Mass: 357.0880191g/mol
• Monoisotopic Mass: 357.0880191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-3-(4-chlorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl-2-methoxyacetamide

Professional Introduction to N-3-(4-chlorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl-2-methoxyacetamide (CAS No. 1172898-16-6)

N-3-(4-chlorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl-2-methoxyacetamide (CAS No. 1172898-16-6) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinazoline derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its 4-chlorophenyl substituent and the presence of an amide group, contribute to its unique chemical properties and biological interactions.

The synthesis of N-3-(4-chlorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl-2-methoxyacetamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The incorporation of the quinazolin core is achieved through cyclization reactions, while the introduction of the 2-methoxyacetamide moiety is typically accomplished via nucleophilic substitution or condensation reactions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance yield and purity, ensuring that the final product meets stringent pharmaceutical standards.

In recent years, quinazoline derivatives have been extensively studied for their potential in drug discovery due to their ability to modulate various biological pathways. Specifically, compounds with a chlorophenyl substituent have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The amide group in N-3-(4-chlorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl-2-methoxyacetamide further enhances its pharmacological profile by contributing to hydrogen bonding interactions with biological targets.

The pharmacological activity of this compound has been explored in several preclinical studies. Research indicates that it exhibits inhibitory effects on certain enzymes and receptors relevant to inflammatory and neoplastic diseases. The quinazolin scaffold is particularly noteworthy for its role in disrupting signaling pathways associated with cell proliferation and survival. Preliminary data suggest that N-3-(4-chlorophenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl-2-methoxyacetamide may serve as a lead compound for the development of novel therapeutics targeting these pathways.

The chemical stability and solubility profile of N-3-(4-chlorophenyl)-2-methyl-4-oxyo -3,4-dihydroquinazolin -6 -y l -2 -methoxyacetamide are critical factors that influence its formulation and bioavailability. Studies have demonstrated that the presence of the amide group enhances solubility in polar solvents, which is advantageous for oral and parenteral administration. Additionally, the stability under various storage conditions has been evaluated to ensure long-term viability and efficacy.

In conclusion, N -3 - ( 4 - chlorophenyl ) - 2 - methyl - 4 - oxo - 3 , 4 - dihydroquin azolin -6 - yl - 2 - meth oxyacetamide ( CAS No . 1172898 -16 -6 ) represents a promising candidate for further pharmacological investigation. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for quinazoline derivatives , this compound is poised to play a significant role in addressing unmet medical needs.